Cas no 2305486-10-4 (2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide)

• Product Name: 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide
• CAS No: 2305486-10-4
• MF: C₁₁H₁₄BrFN₂O₂S
• MW: 337.20846414566
• CID: 5829955
• PubChem ID: 137928890
• Update Time: 2025-11-01

2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide
• 2305486-10-4
• Z3216016283
• EN300-26584122

• Inchi： 1S/C11H14BrFN2O2S/c1-15(7-5-8-2-3-8)18(16,17)9-4-6-14-11(12)10(9)13/h4,6,8H,2-3,5,7H2,1H3
• InChI Key： LVRFOBQFIFLTMD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)S(N(C)CCC1CC1)(=O)=O)F

Computed Properties

• Exact Mass: 335.99434g/mol
• Monoisotopic Mass: 335.99434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide

Introduction to 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide (CAS No. 2305486-10-4)

2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide (CAS No. 2305486-10-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, combines a pyridine core with bromine, fluoro, and sulfonamide substituents, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromine atom at the 2-position of the pyridine ring enhances its reactivity, allowing for further derivatization and modification. Additionally, the 3-fluoro and 4-sulfonamide substituents introduce electronic and steric effects that can influence binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of this compound with greater accuracy. Studies have suggested that the structural features of 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide may make it a valuable scaffold for developing novel therapeutic agents. Specifically, the combination of halogen atoms and sulfonamide groups has been shown to enhance binding affinity to certain enzyme targets, making it particularly interesting for applications in oncology and anti-inflammatory drug development.

In the context of modern drug discovery, the synthesis and optimization of heterocyclic compounds like 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide are critical for identifying new pharmacophores. The cyclopropylethyl moiety, in particular, has been recognized for its ability to modulate pharmacokinetic properties, including solubility and metabolic stability. This feature is increasingly important in the design of next-generation drugs that must exhibit favorable pharmacokinetic profiles to ensure clinical efficacy.

Current research in medicinal chemistry has highlighted the role of fluorinated pyridines in enhancing drug potency and selectivity. The 3-fluoro substitution in 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide is known to improve metabolic stability while simultaneously increasing binding interactions with biological targets. Such modifications are often employed to overcome resistance mechanisms and improve therapeutic outcomes.

The sulfonamide group at the 4-position of the pyridine ring is another key feature that contributes to the bioactivity of this compound. Sulfonamides are well-documented pharmacophores with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By incorporating this group into the molecular structure, researchers aim to leverage its known bioactivity while exploring new therapeutic applications.

From a synthetic perspective, 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct its molecular framework efficiently. These methods not only facilitate the synthesis of the compound but also allow for rapid diversification of its structural analogs, enabling high-throughput screening for bioactivity.

The potential applications of 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic compounds have demonstrated efficacy. Furthermore, ongoing research into green chemistry principles suggests that optimizing synthetic routes for this compound could reduce environmental impact while maintaining high yields and purity.

In conclusion, 2-bromo-N-(2-cyclopropylethyl)-3-fluoro-N-methylpyridine-4-sulfonamide (CAS No. 2305486-10-4) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by bromine, fluoro, and sulfonamide substituents, positions it as a promising scaffold for developing novel therapeutic agents. With continued research into its bioactivity and synthetic optimization, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.